Cas no 1179047-39-2 ([(3-Bromo-benzyl)-isopropyl-amino]-acetic acid)

• Product Name: [(3-Bromo-benzyl)-isopropyl-amino]-acetic acid
• CAS No: 1179047-39-2
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 2159516
• Update Time: 2025-07-21

[(3-Bromo-benzyl)-isopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(3-Bromo-benzyl)-isopropyl-amino]-acetic acid
• 2-((3-Bromobenzyl)(isopropyl)amino)acetic acid
• AM90868
• [(3-bromobenzyl)isopropylamino]acetic acid

• Inchi： 1S/C12H16BrNO2/c1-9(2)14(8-12(15)16)7-10-4-3-5-11(13)6-10/h3-6,9H,7-8H2,1-2H3,(H,15,16)
• InChI Key： JQXFTHLJAWHPPB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN(CC(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(3-Bromo-benzyl)-isopropyl-amino]-acetic acid

Introduction to [(3-Bromo-benzyl)-isopropyl-amino]-acetic Acid (CAS No. 1179047-39-2)

[(3-Bromo-benzyl)-isopropyl-amino]-acetic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 1179047-39-2, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, featuring a unique structural configuration, has garnered attention due to its potential applications in drug development and molecular biology studies.

The molecular structure of [(3-Bromo-benzyl)-isopropyl-amino]-acetic acid consists of a benzyl group substituted with a bromine atom at the 3-position, linked to an isopropyl amino group, and terminated with an acetic acid moiety. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The presence of the bromobenzyl moiety and the isopropyl amino group suggests potential interactions with biological targets, making this compound a promising candidate for further investigation. Researchers have been particularly intrigued by its potential role in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

One of the most compelling aspects of [(3-Bromo-benzyl)-isopropyl-amino]-acetic acid is its versatility as a building block in the synthesis of more complex molecules. The acetic acid functionality provides a ready point for further derivatization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has made it a subject of interest in the design of novel therapeutic agents.

Recent studies have begun to uncover the potential of this compound in addressing various biological pathways. For instance, preliminary research indicates that derivatives of [(3-Bromo-benzyl)-isopropyl-amino]-acetic acid may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory and metabolic disorders. These findings are particularly exciting as they open up new avenues for developing treatments targeting these conditions.

The synthesis of [(3-Bromo-benzyl)-isopropyl-amino]-acetic acid involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the bromination of benzyl chloride, followed by nucleophilic substitution with isopropylamine, and finally, carboxylation to introduce the acetic acid group. Each step is carefully optimized to ensure high yield and purity, underscoring the importance of meticulous synthetic planning in pharmaceutical chemistry.

The chemical properties of this compound also make it an attractive candidate for use in biochemical assays and high-throughput screening (HTS) campaigns. Its well-defined structure allows for rapid testing against large libraries of biological targets, facilitating the identification of lead compounds for further development. This approach is particularly valuable in drug discovery pipelines where efficiency and precision are paramount.

In conclusion, [(3-Bromo-benzyl)-isopropyl-amino]-acetic acid (CAS No. 1179047-39-2) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, coupled with its synthetic versatility, make it a valuable tool for chemists and biologists alike. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.